Cas no 6938-45-0 (Hexanoic acid,phenylmethyl ester)

Hexanoic acid, phenylmethyl ester (also known as benzyl hexanoate) is an ester compound formed by the reaction of hexanoic acid and benzyl alcohol. It is characterized by its fruity, floral aroma, making it valuable in fragrance and flavor applications. The ester exhibits good stability under typical storage conditions, with low volatility and moderate solubility in organic solvents. Its chemical structure ensures compatibility with a range of formulations, including perfumes, cosmetics, and food flavorings. The compound is synthesized under controlled conditions to ensure high purity and consistent performance. Its reliable physicochemical properties and versatility make it a practical choice for industrial and laboratory use.
Hexanoic acid,phenylmethyl ester structure
6938-45-0 structure
Product Name:Hexanoic acid,phenylmethyl ester
CAS No:6938-45-0
MF:C13H18O2
MW:206.280824184418
MDL:MFCD00672787
CID:513598
Update Time:2025-10-18

Hexanoic acid,phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hexanoic acid,phenylmethyl ester
    • BENZYL HEXANOATE
    • NSC 53964
    • Hexanoic acid benzyl ester
    • Hexanoic acid, phenylmethyl ester
    • MDL： MFCD00672787
    • Inchi： 1S/C13H18O2/c1-2-3-5-10-13(14)15-11-12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3
    • InChI Key： HRSXWUSONDBHSP-UHFFFAOYSA-N
    • SMILES： CCCCCC(OCC1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 206.13100
  • Monoisotopic Mass: 206.13068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Colorless transparent liquid
  • Density: 0.990
  • Melting Point: No data available
  • Boiling Point: 278 ºC
  • Flash Point: 105.3 ºC
  • Refractive Index: 1.627
  • PSA: 26.30000
  • LogP: 3.31010
  • FEMA: 4026 | BENZYL HEXANOATE
  • Vapor Pressure: No data available

Hexanoic acid,phenylmethyl ester Security Information

Hexanoic acid,phenylmethyl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Hexanoic acid,phenylmethyl ester Pricemore >>

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